3-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol

Catalog No.
S6663255
CAS No.
1262003-28-0
M.F
C13H8FNO2
M. Wt
229.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol

CAS Number

1262003-28-0

Product Name

3-Cyano-5-(4-fluoro-2-hydroxyphenyl)phenol

IUPAC Name

3-(4-fluoro-2-hydroxyphenyl)-5-hydroxybenzonitrile

Molecular Formula

C13H8FNO2

Molecular Weight

229.21 g/mol

InChI

InChI=1S/C13H8FNO2/c14-10-1-2-12(13(17)6-10)9-3-8(7-15)4-11(16)5-9/h1-6,16-17H

InChI Key

WVSYSTFSIWKSQX-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1F)O)C2=CC(=CC(=C2)C#N)O

Canonical SMILES

C1=CC(=C(C=C1F)O)C2=CC(=CC(=C2)C#N)O
  • Liquid Crystals: The combination of the hydroxyl (-OH) and cyano (-CN) groups in the molecule suggests potential for liquid crystal properties. Liquid crystals exhibit properties between those of solids and liquids and find applications in displays, sensors, and photonics . Research could explore whether this compound exhibits liquid crystalline behavior and its potential functionalities.
  • Organic Fluorophores: The presence of the fluorophenyl group suggests the molecule might possess fluorescent properties. Fluorescent molecules can be used in various research applications, such as bioimaging, biosensors, and organic light-emitting diodes (OLEDs) . Research could investigate the fluorescence properties of this compound and its potential applications in these areas.
  • Material Science: The combination of functional groups in this molecule could lead to interesting properties for material science applications. For instance, the cyano group can participate in hydrogen bonding, potentially influencing self-assembly or polymer formation. Research could explore the potential of this molecule as a building block in the development of new functional materials.

XLogP3

2.7

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

229.05390666 g/mol

Monoisotopic Mass

229.05390666 g/mol

Heavy Atom Count

17

Dates

Last modified: 11-23-2023

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